molecular formula C6H4N2O B1176932 sanasol CAS No. 146909-40-2

sanasol

Cat. No.: B1176932
CAS No.: 146909-40-2
Attention: For research use only. Not for human or veterinary use.
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Description

Sanasol is a potassium-containing salt substitute developed for dietary management, particularly in conditions requiring sodium restriction, such as hypertension and edematous syndromes. Its primary mechanism involves replacing sodium chloride (NaCl) with potassium salts to reduce sodium intake while maintaining electrolyte balance. Clinical studies have demonstrated its antihypertensive properties in normotensive and hypertensive rat models, though it has been associated with unfavorable electrolyte imbalances, such as hyperkalemia, and was ineffective in experimental renal failure . Additionally, this compound is referenced in medical devices (e.g., the this compound Sweat Analyzer), a distinct product used for diagnosing cystic fibrosis via sweat chloride measurement . This article focuses on the salt substitute formulation.

Properties

CAS No.

146909-40-2

Molecular Formula

C6H4N2O

Synonyms

sanasol

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Sanasol belongs to a class of salt substitutes designed to mitigate sodium intake. Below, we compare it with two functionally similar compounds: potassium chloride (KCl) and commercial low-sodium blends (e.g., LoSalt®).

Composition and Mechanism

Compound Primary Composition Mechanism of Action
This compound Potassium-based salts (exact ratio unspecified) Replaces NaCl with potassium salts to reduce sodium intake; modulates blood pressure via potassium’s vasodilatory effects .
Potassium Chloride (KCl) Pure KCl Direct sodium replacement; potassium supplementation aids in counteracting sodium-induced hypertension.
Low-Sodium Blends (e.g., LoSalt®) KCl, magnesium sulfate, and other minerals Combines potassium and magnesium to enhance electrolyte balance and reduce sodium content.

Efficacy and Clinical Outcomes

Compound Efficacy in Hypertension Adverse Effects Clinical Applications
This compound Moderate antihypertensive effect in rodent models; reduced edema in circulatory insufficiency. Electrolyte imbalances (hyperkalemia); ineffective in renal failure . Limited to experimental and niche dietary use.
KCl Effective in lowering blood pressure long-term. Risk of hyperkalemia in renal impairment; metallic aftertaste. Widely used in processed foods and clinical settings.
Low-Sodium Blends Balanced electrolyte profile; superior palatability. Minimal hyperkalemia risk due to mixed mineral composition. Mainstream dietary sodium reduction.

Research Findings

  • This compound : A 1992 study by Grishina et al. reported that this compound reduced arterial pressure in hypertensive rats but exacerbated electrolyte disturbances, limiting its utility in renal pathologies .
  • KCl : Meta-analyses confirm KCl’s efficacy in hypertension management but highlight risks in chronic kidney disease (CKD) patients due to potassium excretion deficits .
  • Low-Sodium Blends : Trials show blends with magnesium and potassium improve cardiovascular outcomes without significant hyperkalemia, making them safer for CKD populations .

Critical Analysis and Limitations

While this compound’s potassium-driven mechanism aligns with modern dietary guidelines for hypertension, its narrow therapeutic window and electrolyte risks limit its adoption compared to KCl and blended substitutes. The lack of large-scale human trials further restricts its evidence base . In contrast, KCl and commercial blends benefit from extensive clinical validation and regulatory approval for diverse populations.

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